Cas no 2171160-15-7 (2-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 2-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171160-15-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6223338
• PubChem ID: 165580148
• Update Time: 2025-05-20

2-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• EN300-1574622
• 2-ethyl-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2171160-15-7

• Inchi： 1S/C26H32N2O5/c1-4-17(15-23(29)28-26(5-2,6-3)24(30)31)27-25(32)33-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22H,4-6,15-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m1/s1
• InChI Key： NNYWHWQKZINCHE-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](CC)CC(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Compound CAS No. 2171160-15-7: 2-Ethyl-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanamidobutanoic Acid

The compound with CAS number 2171160-15-7, known as 2-Ethyl-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanamidobutanoic Acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the (3R) configuration, and a butanoic acid moiety. Its synthesis and applications have been the focus of recent research, making it a topic of interest in both academic and industrial settings.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amino functionality of the compound. The presence of the (3R) configuration indicates the compound's chirality, which is essential for its biological activity and selectivity. Recent studies have explored the use of this compound in asymmetric synthesis, where its chiral center facilitates the formation of enantiomerically enriched products. This has implications in drug discovery, where stereochemistry is critical for pharmacological activity.

Moreover, the butanoic acid moiety contributes to the compound's solubility and reactivity, making it suitable for various chemical transformations. Researchers have investigated its application in bioconjugation reactions, where it serves as a linker for attaching biomolecules such as peptides or proteins to solid supports or other functional groups. This property has been leveraged in the development of novel biosensors and diagnostic tools.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic substitutions, amide bond formations, and stereochemical control techniques. The use of advanced chromatographic methods ensures high purity and enantiomeric excess, which are critical for its intended applications.

Recent advancements in computational chemistry have also enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its stability, reactivity toward nucleophiles and electrophiles, and potential interactions with biological systems. These findings have guided the design of more efficient synthetic routes and improved understanding of its behavior in complex chemical environments.

The compound's versatility has led to its exploration in diverse fields such as materials science, where it has been used as a building block for constructing supramolecular assemblies and functional polymers. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for designing self-assembling materials with tailored properties.

In conclusion, CAS No. 2171160-15-7 represents a sophisticated molecule with multifaceted applications across chemistry and biology. Its unique structure, chiral properties, and functional groups make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, it stands at the forefront of innovation in drug discovery, materials science, and analytical chemistry.